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Compound of Interest

Compound Name: MYCi361

Cat. No.: B609373

For Researchers, Scientists, and Drug Development Professionals

Abstract

MYCi361 is a small molecule inhibitor of the MYC proto-oncogene, which is implicated in a
wide range of human cancers. Accurate and consistent preparation of MYCi361 stock solutions
is critical for reliable in vitro and in vivo experimental results. This document provides detailed
protocols for the preparation, storage, and handling of MYCi361 stock solutions to ensure
optimal performance and longevity.

Introduction

MYCi361 is a potent inhibitor that disrupts the interaction between MYC and its binding partner
MAX, leading to the suppression of MYC-driven gene expression.[1][2][3] It has been shown to
inhibit the viability of various MYC-dependent cancer cell lines and suppress tumor growth in
vivo.[4][5][6] Given its therapeutic potential, precise and standardized methods for preparing
MYCi361 solutions are essential for researchers in academia and the pharmaceutical industry.
These application notes provide comprehensive guidelines for the solubilization and storage of
MYCi361.

MYCi361 Properties

A clear understanding of the physicochemical properties of MYCi361 is fundamental to its
proper handling and use.
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Property Value Reference
Molecular Weight 594.86 g/mol [L1051[7]
Appearance Solid powder [2]

CAS Number 2289690-31-7 [1][41[5]
Chemical Formula C26H16CIFON202 [11[51I8]

Solubility Data

The choice of solvent is critical for the effective dissolution of MYCi361. The following table
summarizes its solubility in common laboratory solvents.

Solvent Solubility Notes

Sonication and the use of

fresh, moisture-free DMSO are

DMSO > 100 mg/mL (= 168.1 mM) ]
recommended to aid
dissolution.[1][5]

Ethanol ~14 mg/mL [1]

Water Insoluble [1]

o A common vehicle for in vivo

Corn Qil (with 10% DMSO) > 2.08 mg/mL (= 3.50 mM)

oral administration.[4]

Experimental Protocols
Preparation of a 10 mM MYCi361 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of MYCi361 in dimethyl
sulfoxide (DMSQO), a common solvent for in vitro studies.

Materials:

e MYCIi361 powder
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Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated micropipettes

Procedure:

o Calculate the required mass of MYCi361: To prepare 1 mL of a 10 mM stock solution, the
required mass is calculated as follows:

o Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

o Mass (mg) = 10 mM x 1 mL x 594.86 g/mol = 5.9486 mg

e Weighing: Carefully weigh out approximately 5.95 mg of MYCi361 powder and place it in a
sterile microcentrifuge tube.

¢ Dissolution:

o Add 1 mL of anhydrous DMSO to the tube containing the MYCi361 powder.

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[5] Gentle
warming in a water bath may also aid dissolution, but avoid excessive heat.

 Aliquotting and Storage:

o Once the MYCi361 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles
which can degrade the compound.[1][4]
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months or 1 year).[1][4]

Workflow for MYCi361 Stock Solution Preparation
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Caption: Workflow for preparing MYCi361 stock solution.
Safety Precautions
o Always handle MYCi361 in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.[2][4][9]

Stability and Storage Summary

Proper storage is crucial to maintain the stability and activity of MYCi361.

Form Storage Temperature Stability

Solid Powder -20°C Up to 3 years[1]

In Solvent (-20°C) -20°C Up to 1 month[1][4][7]

In Solvent (:80°C) 80°C Up to 6 months to 1 year[1][2]

[4]

Note: It is strongly recommended to aliquot stock solutions to avoid repeated freeze-thaw
cycles.[1][4][7]

MYC Signaling Pathway Overview

MYCi361 functions by disrupting the MYC signaling pathway, a critical regulator of cell
proliferation, growth, and apoptosis.
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MYC Signaling Pathway
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Caption: MYCi361 inhibits the MYC signaling pathway.

These detailed protocols and application notes should provide researchers with the necessary
information to confidently prepare and utilize MYCi361 in their studies, ensuring the generation
of accurate and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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